Cas no 338955-07-0 (1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole)

• Product Name: 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole
• CAS No: 338955-07-0
• CID: 4648018
• Update Time: 2025-05-26

1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(2,5,6-TRIMETHYL-4-NITRO-1H-1,3-BENZIMIDAZOL-1-YL)METHYL]PHENYL ETHER
• 1-(4-METHOXYBENZYL)-2,5,6-TRIMETHYL-4-NITRO-1H-1,3-BENZIMIDAZOLE
• 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole

Additional information on 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole

1-[(4-Methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole

The compound 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole (CAS No: 338955-07-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications.

Recent studies have highlighted the potential of this compound as a fluorescent probe for detecting specific analytes in biological systems. Its structure incorporates a nitro group at the 4-position of the benzodiazole ring, which contributes to its high reactivity and selectivity in sensing applications. Additionally, the presence of multiple methyl groups and a methoxyphenyl substituent enhances its stability and solubility in various solvents, making it ideal for use in bioimaging and diagnostic assays.

One of the most promising applications of this compound is in the development of anticancer drugs. Research has shown that it exhibits significant cytotoxicity against various cancer cell lines, particularly in combination with other chemotherapeutic agents. The benzodiazole core is believed to play a crucial role in targeting specific oncogenic pathways, while the nitro group enhances its ability to induce oxidative stress in cancer cells.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts alkylation, nucleophilic substitution, and oxidation reactions. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to improve both the yield and purity of the final product. Novel synthetic strategies have also been explored, including the use of microwave-assisted synthesis and catalytic systems to streamline the production process.

The structural complexity of this compound also makes it an attractive candidate for studying nonlinear optical properties (NLO). Its ability to exhibit strong second-harmonic generation (SHG) signals under certain conditions has led to its consideration as a potential material for use in advanced optical devices such as frequency-doubling crystals and optical sensors.

Moreover, this compound has shown potential as a radiation-sensitive material for use in imaging technologies. Its ability to undergo photochemical transformations upon exposure to UV light or ionizing radiation makes it suitable for applications in radiation dosimetry and real-time imaging systems.

In conclusion, 1-[(4-methoxyphenyl)methyl]-2,5,6-trimethyl-4-nitro-1H-1,3-benzodiazole (CAS No: 338955-07-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in medicine, materials science, and beyond.